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Compound of Interest

Compound Name: Ethyl hypochlorite

Cat. No.: B8587251

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive and potentially hazardous compounds like ethyl
hypochlorite. This guide provides essential, immediate safety and logistical information,
including operational and disposal plans, to foster a safe and compliant laboratory
environment.

Chemical Identifier:

Chemical Name Ethyl hypochlorite
Synonyms Hypochlorous acid, ethyl ester
CAS Number 624-85-1[1][2]

Molecular Formula C2H5CIO[1]

Molecular Weight 80.51 g/mol [3]

Physical Properties:
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Property Value
Boiling Point 30.4°C at 760 mmHg[1]
Density 1.015 g/cm3[1]

Vapor Pressure

626 mmHg at 25°C[1]

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for ethyl hypochlorite with detailed PPE
recommendations is not readily available in the public domain, the general guidelines for

handling hypochlorite solutions, which are known to be corrosive and reactive, should be

strictly followed.[4][5][6] The following table summarizes the recommended PPE.

Body Part Recommended Protection Rationale
] To protect against splashes
Chemical splash goggles and
Eyes/Face ) that can cause severe eye
a face shield.
damage.[4][5]
Chemical-resistant gloves
(e.g., Nitrile, Neoprene, Butyl , _
i To prevent skin contact, which
) rubber, or Viton), a lab coat, o
Skin can lead to burns and irritation.

and an apron. For larger
quantities, consider a

chemical-resistant suit.[7]

[4]

Respiratory

Work in a well-ventilated area
or a chemical fume hood. If
ventilation is inadequate, a
respirator with an appropriate
cartridge for organic vapors
and acid gases should be

used.

To avoid inhalation of vapors,
which can irritate the

respiratory tract.[6][8]

Feet

Closed-toe shoes.

To protect against spills.
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Operational Plan: Handling and Storage

Handling:

» Always handle ethyl hypochlorite in a well-ventilated area, preferably within a certified
chemical fume hood.[9]

» Avoid contact with skin, eyes, and clothing.[6]
e Do not breathe in vapors or mists.[6]

» Keep away from incompatible materials such as acids, reducing agents, and combustible
materials. Contact with acids can liberate toxic chlorine gas.[9][10]

» Use non-metallic, corrosion-resistant tools and equipment.[6]
e Wash hands thoroughly after handling.[6]

Storage:

Store in a cool, dry, well-ventilated area away from direct sunlight and heat sources.[4]

Keep containers tightly closed.[4]

Store in corrosion-resistant containers.[5]

Segregate from incompatible chemicals.[10]

Disposal Plan

Dispose of ethyl hypochlorite and any contaminated materials as hazardous waste in
accordance with all local, state, and federal regulations.

Waste Collection:

o Collect waste ethyl hypochlorite in a designated, properly labeled, and corrosion-resistant
container.

» Do not mix with other waste streams, especially acidic waste.[10]
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Treatment and Disposal:

» Neutralization of small spills can be attempted with a reducing agent like sodium bisulfite,
followed by absorption with an inert material. However, this should only be performed by
trained personnel with appropriate PPE.[10]

» For larger quantities or routine disposal, contact your institution's environmental health and
safety (EHS) office for guidance on proper disposal procedures.

» Never pour ethyl hypochlorite down the drain.[11]

Experimental Workflow for Handling Ethyl
Hypochlorite
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Workflow for Safe Handling of Ethyl Hypochlorite
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Caption: A logical workflow for the safe handling of ethyl hypochlorite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling Ethyl
Hypochlorite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8587251#personal-protective-equipment-for-
handling-ethyl-hypochlorite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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